Cas no 2138253-26-4 ({1-Azabicyclo[3.3.1]nonan-5-yl}methanesulfonyl fluoride)

• Product Name: {1-Azabicyclo[3.3.1]nonan-5-yl}methanesulfonyl fluoride
• CAS No: 2138253-26-4
• MF: C₉H₁₆FNO₂S
• MW: 221.292244911194
• CID: 6329990
• PubChem ID: 165862414
• Update Time: 2025-10-28

{1-Azabicyclo[3.3.1]nonan-5-yl}methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• {1-azabicyclo[3.3.1]nonan-5-yl}methanesulfonyl fluoride
• 2138253-26-4
• EN300-729219
• {1-Azabicyclo[3.3.1]nonan-5-yl}methanesulfonyl fluoride

• Inchi： 1S/C9H16FNO2S/c10-14(12,13)8-9-3-1-5-11(7-9)6-2-4-9/h1-8H2
• InChI Key： MPKBXMXUXTWUFC-UHFFFAOYSA-N
• SMILES： S(CC12CCCN(CCC1)C2)(=O)(=O)F

Computed Properties

• Exact Mass: 221.08857809g/mol
• Monoisotopic Mass: 221.08857809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 45.8Ų

Additional information on {1-Azabicyclo[3.3.1]nonan-5-yl}methanesulfonyl fluoride

Comprehensive Overview of {1-Azabicyclo[3.3.1]nonan-5-yl}methanesulfonyl fluoride (CAS No. 2138253-26-4)

The compound {1-Azabicyclo[3.3.1]nonan-5-yl}methanesulfonyl fluoride (CAS No. 2138253-26-4) is a specialized sulfonyl fluoride derivative with a unique azabicyclo scaffold. This structure is of significant interest in medicinal chemistry and drug discovery, particularly due to its potential as a covalent inhibitor or protease-targeting moiety. The presence of the methanesulfonyl fluoride group enhances its reactivity, making it a valuable tool for bioconjugation and chemical biology applications.

In recent years, the demand for sulfonyl fluoride-based compounds has surged, driven by their utility in targeted protein degradation (TPD) and activity-based protein profiling (ABPP). Researchers are increasingly exploring {1-Azabicyclo[3.3.1]nonan-5-yl}methanesulfonyl fluoride as a warhead in covalent drug design, leveraging its ability to form stable bonds with nucleophilic residues in proteins. This aligns with the growing trend of covalent inhibitors in oncology and infectious disease research.

The azabicyclo[3.3.1]nonane core of this compound is another focal point, as it mimics privileged scaffolds found in many bioactive molecules. Its rigid, three-dimensional structure can improve binding affinity and selectivity, addressing challenges in GPCR modulation and CNS drug development. These features make CAS No. 2138253-26-4 a compelling candidate for fragment-based drug discovery (FBDD) and structure-activity relationship (SAR) studies.

From a synthetic perspective, the preparation of {1-Azabicyclo[3.3.1]nonan-5-yl}methanesulfonyl fluoride involves multi-step organic transformations, often requiring chiral resolution to access enantiopure forms. Advances in flow chemistry and catalysis have streamlined its production, catering to the needs of high-throughput screening (HTS) campaigns. The compound’s stability under physiological conditions further enhances its suitability for in vitro and in vivo assays.

Beyond drug discovery, CAS No. 2138253-26-4 has garnered attention in chemical proteomics, where it serves as a probe to map enzyme active sites and post-translational modifications. Its compatibility with click chemistry and mass spectrometry workflows underscores its versatility. As the field of precision medicine expands, such tools are critical for identifying novel biomarkers and therapeutic targets.

Environmental and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling of {1-Azabicyclo[3.3.1]nonan-5-yl}methanesulfonyl fluoride remains an active area of investigation. Computational models predict favorable lipophilicity and blood-brain barrier penetration, though experimental validation is ongoing. These studies are essential for optimizing its pharmacokinetic properties and minimizing off-target effects.

In summary, {1-Azabicyclo[3.3.1]nonan-5-yl}methanesulfonyl fluoride (CAS No. 2138253-26-4) represents a multifaceted compound with broad applications in drug development, chemical biology, and diagnostics. Its unique structural attributes and reactivity profile position it at the forefront of innovative therapeutics and research tools. As scientific inquiries into covalent modulation and protein engineering advance, this compound is poised to play a pivotal role in shaping future breakthroughs.